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Compound of Interest

Compound Name: 1-Hexadecanol, aluminum salt

Cat. No.: B099308

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexadecanol, commonly known as cetyl alcohol, is a long-chain fatty alcohol widely utilized
in the cosmetics and personal care industries. Its aluminum salt derivative, 1-Hexadecanol,
aluminum salt (CAS No. 19141-82-3), is a multifunctional ingredient that can be incorporated
into a variety of formulations to enhance their stability, texture, and sensory properties.[1][2][3]
[4] This document provides detailed application notes and protocols for the use of 1-
Hexadecanol, aluminum salt in personal care products.

Note: Specific quantitative data and experimental protocols for 1-Hexadecanol, aluminum salt
are not extensively available in public literature. Therefore, the following information is primarily
based on the well-documented properties of 1-Hexadecanol (cetyl alcohol), with the
understanding that the aluminum salt form may offer modified, potentially enhanced,
performance characteristics.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Hexadecanol is presented in the table
below. These properties are fundamental to its function in personal care formulations.
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Property Value Reference

INCI Name Cetyl Alcohol [3]
36653-82-4 (for 1-

CAS Number [3]
Hexadecanol)

CAS Number (Aluminum Salt) 19141-82-3 [2][4]

Appearance Waxy, white solid or flakes [1114]

- Insoluble in water; soluble in

Solubility ) [1114]
alcohols and oils

Melting Point 49-51 °C [1]

Primary Functions

Emulsifier, Thickener,

[11(31[4]

Emollient, Opacifier, Stabilizer

Key Functions in Personal Care Formulations

1-Hexadecanol and its derivatives are valued for their multifunctional roles in cosmetic and

dermatological formulations.
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Function

Description

Emulsion Stabilization

In oil-in-water (O/W) and water-in-oil (W/O)
emulsions, it functions as a co-emulsifier,
increasing the stability and preventing phase
separation. The combination of cetyl and stearyl
alcohols (cetearyl alcohol) is particularly

effective in enhancing emulsion stability.[5]

Viscosity and Texture Modification

It increases the viscosity and consistency of
creams and lotions, contributing to a rich and
stable texture.[6] Fatty alcohols are known to
significantly increase the viscosity of O/W

emulsions.

As an emollient, it helps to soften and smooth

Emollience the skin by forming a protective layer that
reduces water l0ss.[7][8]
o In shampoos and other cleansing products, it
Opacifying Agent

imparts a pearlescent or opaque appearance.[4]

Foam Boosting

It can enhance the foaming capacity of

surfactant-based systems.[4]

Quantitative Data Summary

The following tables summarize typical usage levels and the impact of 1-Hexadecanol on

formulation properties, based on studies of cetyl and cetearyl alcohol.

Table 4.1: Typical Use Levels in Personal Care Formulations
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Product Type Typical Concentration (%)
Creams and Lotions 1-5%

Shampoos and Conditioners 0.5-3%

Ointments 5-10%

Lipsticks and other anhydrous sticks 0.5-2%

Table 4.2: Impact on Emulsion Viscosity

Fatty Alcohol Concentration (%)

Effect on O/W Emulsion Viscosity

1%

Noticeable increase in viscosity

3%

Significant thickening, leading to a creamy

texture

5%

Forms a thick, stable cream

Note: The exact impact on viscosity will depend on the overall formulation, including the

primary emulsifier and oil phase concentration.

Experimental Protocols

Protocol for Preparation of an Oil-in-Water (O/W) Cream

This protocol outlines the basic steps for creating a stable O/W cream incorporating 1-

Hexadecanol, aluminum salt.

Materials:

e QOil Phase:

[¢]

o

o

Other fatty alcohols (e.g., Stearyl Alcohol)

1-Hexadecanol, aluminum salt (or 1-Hexadecanol)

Emollients (e.g., Caprylic/Capric Triglyceride)
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o Primary Emulsifier (e.g., Glyceryl Stearate)

o Water Phase:

o Deionized Water

o Humectant (e.g., Glycerin)

o Thickener (e.g., Xanthan Gum)
e Cool-Down Phase:

o Preservative

o Fragrance/Essential Oils

o Active Ingredients

Procedure:

Preparation of Phases:
o In a heat-resistant beaker, combine all oil phase ingredients.

o In a separate heat-resistant beaker, combine all water phase ingredients.

Heating:

o Heat both the oil and water phases separately to 70-75°C with gentle stirring until all
components are melted and uniform.

Emulsification:

o Slowly add the water phase to the oil phase while homogenizing at a moderate speed.

o Continue homogenization for 5-10 minutes to form a uniform emulsion.

Cooling:
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o Begin cooling the emulsion while stirring gently with a propeller mixer.

e Addition of Cool-Down Phase:

o Once the emulsion has cooled to below 40°C, add the cool-down phase ingredients one
by one with gentle mixing until uniform.

e Final Adjustment:

o Adjust the pH if necessary and mix until the cream is smooth and homogenous.

Protocol for Evaluating Emulsion Stability

Objective: To assess the physical stability of a formulated cream under accelerated aging
conditions.

Methodology:
o Sample Preparation: Prepare the cream formulation as described in Protocol 5.1.
e Initial Characterization:

o Measure the initial viscosity using a viscometer.

o Observe the microscopic structure of the emulsion to determine globule size and
distribution.

o Measure the initial pH.
o Accelerated Stability Testing:

o Place samples of the cream in ovens at elevated temperatures (e.g., 40°C and 50°C) and

a refrigerator (4°C).

o Conduct freeze-thaw cycling (e.g., 24 hours at -10°C followed by 24 hours at 25°C for

three cycles).

e Evaluation:
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[e]

At predetermined intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove samples from the
stability chambers.

[e]

Visually inspect for any signs of phase separation, creaming, or changes in color and odor.

(¢]

Re-measure viscosity and pH.

[¢]

Re-examine the microscopic structure for any changes in globule size.

o Data Analysis: Compare the results from the stability samples to the initial characterization to
assess the stability of the formulation. A stable formulation will show minimal changes in its
physical and chemical properties over time.

Visualizations
Experimental Workflow for Cream Formulation
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Caption: Workflow for the preparation of an O/W cream.
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Caption: Functional role in personal care formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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